Cas no 1030696-19-5 (N-{5-chloro-2-methylpyrazolo[1,5-a]quinazolin-3-yl}-6-methoxypyridin-3-amine)

• Product Name: N-{5-chloro-2-methylpyrazolo[1,5-a]quinazolin-3-yl}-6-methoxypyridin-3-amine
• CAS No: 1030696-19-5
• MF: C₁₇H₁₄ClN₅O
• MW: 339.778961658478
• CID: 6175764
• PubChem ID: 25408279
• Update Time: 2025-06-28

N-{5-chloro-2-methylpyrazolo[1,5-a]quinazolin-3-yl}-6-methoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-26611717
• N-{5-chloro-2-methylpyrazolo[1,5-a]quinazolin-3-yl}-6-methoxypyridin-3-amine
• Z295408256
• AKOS034090993
• 1030696-19-5

• Inchi： 1S/C17H14ClN5O/c1-10-15(20-11-7-8-14(24-2)19-9-11)17-21-16(18)12-5-3-4-6-13(12)23(17)22-10/h3-9,20H,1-2H3
• InChI Key： BRGIALLNNQYXJE-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2N2C(=C(C(C)=N2)NC2C=NC(=CC=2)OC)N=1

Computed Properties

• Exact Mass: 339.0886878g/mol
• Monoisotopic Mass: 339.0886878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 64.3Ų

Additional information on N-{5-chloro-2-methylpyrazolo[1,5-a]quinazolin-3-yl}-6-methoxypyridin-3-amine

Professional Introduction to N-{5-chloro-2-methylpyrazolo[1,5-a]quinazolin-3-yl}-6-methoxypyridin-3-amine (CAS No. 1030696-19-5)

N-{5-chloro-2-methylpyrazolo[1,5-a]quinazolin-3-yl}-6-methoxypyridin-3-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1030696-19-5, belongs to a class of heterocyclic molecules that exhibit remarkable potential in modulating biological pathways. The structural framework of this molecule integrates distinct pharmacophoric elements, making it a promising candidate for further exploration in drug discovery.

The pyrazolo[1,5-a]quinazoline core is a key structural feature of N-{5-chloro-2-methylpyrazolo[1,5-a]quinazolin-3-yl}-6-methoxypyridin-3-amine, which has been extensively studied for its biological activity. Pyrazolo[1,5-a]quinazolines are known for their ability to interact with various cellular targets, including kinases and other enzymes involved in signal transduction. The presence of a chloro substituent at the 5-position and a methyl group at the 2-position enhances the molecule's binding affinity and selectivity, making it an attractive scaffold for medicinal chemists.

Complementing the pyrazolo[1,5-a]quinazoline scaffold is the 6-methoxypyridin-3-amine moiety, which contributes to the compound's overall pharmacological profile. Pyridine derivatives are widely recognized for their diverse biological activities, ranging from antimicrobial to anticancer properties. The methoxy group at the 6-position and the amine functionality at the 3-position further refine the molecule's interactions with biological targets, potentially enhancing its therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how N-{5-chloro-2-methylpyrazolo[1,5-a]quinazolin-3-yl}-6-methoxypyridin-3-amine interacts with its intended targets. Studies suggest that this compound may exhibit inhibitory activity against certain kinases, which are critical in cancer progression and other diseases. The precise arrangement of functional groups within the molecule allows for optimal binding to these targets, potentially leading to the development of novel therapeutic agents.

The synthesis of N-{5-chloro-2-methylpyrazolo[1,5-a]quinazolin-3-yl}-6-methoxypyridin-3-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions, cyclization processes, and functional group transformations. The use of advanced synthetic methodologies has enabled researchers to produce this compound with greater efficiency and scalability, paving the way for further preclinical and clinical investigations.

In parallel with synthetic advancements, preclinical studies have begun to unravel the pharmacological properties of N-{5-chloro-2-methylpyrazolo[1,5-a]quinazolin-3-yl}-6-methoxypyridin-3-amine. Initial findings indicate that this compound demonstrates promising activity in vitro against various cancer cell lines. Mechanistic studies suggest that it may exert its effects by inhibiting key signaling pathways involved in tumor growth and survival. These results are particularly encouraging given the growing demand for targeted therapies in oncology.

The potential therapeutic applications of N-{5-chloro-2-methylpyrazolo[1,5-a]quinazolin-3-yl}-6-methoxypyridin-3-amine extend beyond oncology. Research is ongoing to explore its efficacy in treating inflammatory diseases and neurological disorders. The compound's ability to modulate multiple biological targets makes it a versatile tool for drug discovery across various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible clinical benefits for patients.

As our understanding of complex biological systems continues to evolve, so does our approach to drug design. N-{5-chloro-2-methylpyrazolo[1,5-a]quinazolin-3-yl}-6-methoxypyridin-3-am ine exemplifies how integrating structural diversity with functional innovation can yield compounds with significant therapeutic potential. Future research will focus on optimizing its pharmacokinetic properties and exploring combination therapies to enhance treatment outcomes.

The journey from laboratory discovery to clinical application is fraught with challenges but also filled with opportunities. N-{5-chloro-2-methylpyrazolo[1,5-a]quinazolin-3-yli}-6-methoxypyridin -3 -amine stands as a testament to the power of interdisciplinary research in advancing healthcare solutions. By leveraging cutting-edge technologies and fostering collaborative partnerships, we can accelerate the development of novel therapeutics that address unmet medical needs.